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Compound of Interest

Compound Name: 3-(Boc-amino)pentanoic acid
CAS No.: 183990-60-5; 557091-78-8
Cat. No.: B2409267
Get Quote
. J

Executive Summary
3-(Boc-amino)pentanoic acid (also known as Boc-
-homo-2-aminobutyric acid) is a critical

-amino acid building block used in the synthesis of peptidomimetics and foldamers. Unlike
natural

-amino acids, the amino group is positioned at the

-carbon (C3), introducing an extra methylene group into the backbone. This structural
modification confers resistance to proteolytic degradation and induces specific secondary
structures (e.g.,

-helices, 14-helices) in peptide chains.

This guide details the stereochemical definition, synthetic routes, and analytical controls
required to produce high-purity enantiomers of this compound for pharmaceutical applications.
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Part 1: Stereochemical Fundamentals
Structural Definition & Nomenclature

The molecule consists of a pentanoic acid backbone with a tert-butoxycarbonyl (Boc) protected
amino group at the C3 position.[1][2] The side chain at the chiral center (C3) is an ethyl group.

IUPAC Name: 3-[(tert-butoxycarbonyl)amino]pentanoic acid
e« Common Name: Boc-

-homo-2-aminobutyric acid (Boc-

-hAbu-OH)

e Molecular Formula:

e Molecular Weight: 217.26 g/mol

Chirality and Cahn-Ingold-Prelog (CIP) Rules

The chiral center is located at C3. The absolute configuration is determined by the priority of
groups attached to C3:

1) >
(2) >
3)>
(4).
. . Precursor ( CAS Number (Free
Isomer Configuration Acid)*
-amino acid) cid)
(S)-3-(Boc- Boc-L-2-Aminobutyric
(S)-Isomer ] ] ] ] 14389-77-6
amino)pentanoic acid acid
(R)-3-(Boc- Boc-D-2-Aminobutyric
(R)-lsomer ] ] ] ) 131347-76-7
amino)pentanoic acid acid
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*Note: CAS numbers refer to the free amino acid (3-aminopentanoic acid).[3] The Boc-
protected forms are often synthesized in-situ or cataloged under varying derivative IDs.

Part 2: Synthetic Routes & Stereocontrol

Two primary routes are employed in drug discovery: Arndt-Eistert Homologation (for preserving
chirality from cheap

-amino acids) and Ellman’s Auxiliary (for asymmetric synthesis from achiral aldehydes).

Route A: Arndt-Eistert Homologation (Standard
Protocol)

This is the industry-standard method for converting

-amino acids to

-amino acids while retaining stereochemistry. The Wolff rearrangement proceeds with retention
of configuration at the migrating carbon.

Mechanism:

Activation: Boc-L-2-Aminobutyric acid is activated as a mixed anhydride.
o Diazotization: Reaction with diazomethane yields the

-diazoketone.[4]

o Wolff Rearrangement: Silver(l)-catalyzed rearrangement expels

, forming a ketene intermediate.

o Hydrolysis: The ketene reacts with water to form the homologated
-amino acid.
Step-by-Step Protocol:

o Mixed Anhydride Formation:
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o Dissolve Boc-L-Abu-OH (1.0 eq) in dry THF at -15°C under

o Add N-methylmorpholine (1.1 eq) followed by isobutyl chloroformate (1.1 eq).

o Critical Control: Maintain temperature below -10°C to prevent urethane formation. Stir for
15 min.

o Diazoketone Synthesis:

o

Filter the salts (NMM-HCI) rapidly under inert atmosphere.

[¢]

Add the filtrate to a solution of diazomethane (approx. 2.5 eq) in diethyl ether at 0°C.

[¢]

Safety: Diazomethane is explosive and toxic. Use fire-polished glassware and blast
shields.

[¢]

Stir for 3 hours, then evaporate solvent to yield the yellow crystalline diazoketone.

» Wolff Rearrangement:

o

Dissolve the diazoketone in THF/Water (9:1).

[¢]

Add Silver Benzoate (

, 0.1 eq) dissolved in triethylamine.

[e]

Observation: Evolution of nitrogen gas indicates reaction progress.

[e]

Stir in the dark (silver salts are photosensitive) for 3-6 hours.

o

Concentrate and acidify with 1M HCI to pH 2-3. Extract with Ethyl Acetate.

Route B: Eliman’s Sulfinamide (Asymmetric Synthesis)

Used when the chiral

-amino acid precursor is expensive or unavailable.
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Mechanism: Condensation of propanal with chiral tert-butanesulfinamide, followed by
Reformatsky-type addition.

Route A: Arndt-Eistert

1
! iBuoCOCI Ag+, H20
I
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Caption: Comparison of Arndt-Eistert Homologation (Route A) and Ellman Auxiliary (Route B)
synthesis pathways.

Part 3: Analytical Resolution & Quality Control

Ensuring enantiomeric excess (ee) > 99% is critical for biological assays.

Chiral HPLC Method

Polysaccharide-based stationary phases are most effective for Boc-protected

-amino acids.
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Parameter Condition

Chiralpak AD-H or Lux Cellulose-1 (

Column mm, 5

m)
Mobile Phase Hexane : Isopropanol : TFA (90 : 10:0.1)
Flow Rate 1.0 mL/min
Detection UV @ 210 nm (Amide bond absorption)
Temperature 25°C

(R)-isomer elutes first; (S)-isomer elutes second

Expected Retention ) )
(Verify with standards)

Optical Rotation

Specific rotation is a quick purity check but must be calibrated against a known standard due to
solvent effects.

o Typical Value:

(c=1.0, MeOH) for the (S)-isomer (extrapolated from homologs).

» Note: Always report solvent and concentration, as

-amino acids can show sign inversion between protic and aprotic solvents.

Part 4: Applications in Peptidomimetics
The "Beta-Peptide" Advantage

3-(Boc-amino)pentanoic acid is a

-amino acid. When incorporated into peptides:

o Proteolytic Stability: The extra methylene group prevents recognition by standard proteases
(trypsin, pepsin), extending half-life in plasma.
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e Secondary Structure:

-peptides form stable helices (e.g., the 14-helix) with fewer residues than
-peptides.

» Side Chain Topology: The ethyl side chain at C3 provides a hydrophobic contact point that is
sterically distinct from the methyl of alanine or the isopropyl of valine, allowing for fine-tuning
of receptor binding pockets.

Drug Development Context

This moiety is frequently found in:

e Integrin Inhibitors: Mimicking the RGD sequence with stable
-scaffolds.

e Antimicrobial Peptides (AMPs): Amphiphilic

-peptides that disrupt bacterial membranes without host toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Technical Guide: Chirality and Synthesis of 3-(Boc-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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